5-Fluoro-2-[2-(morpholin-4-YL)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile

• IUPAC Name: 5-fluoro-2-(2-morpholin-4-ylethoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• InChI: InChI=1S/C19H26BFN2O4/c1-18(2)19(3,4)27-20(26-18)15-12-17(14(13-22)11-16(15)21)25-10-7-23-5-8-24-9-6-23/h11-12H,5-10H2,1-4H3
• InChI Key: YKSQRQNHHDMVDJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2F)C#N)OCCN3CCOCC3
• Molecular Formula: C19H26BFN2O4
• Molecular Weight: 376.2 g/mol

Description

5-Fluoro-2-[2-(morpholin-4-YL)ethoxy]-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)benzonitrile is a useful research compound. Its molecular formula is C19H26BFN2O4 and its molecular weight is 376.24. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Compounds in Drug Development

Fluorinated compounds play a crucial role in the development of pharmaceuticals. The introduction of fluorine into organic molecules can significantly alter their biological activity, metabolic stability, and membrane permeability. For example, fluorinated pyrimidines, like 5-Fluorouracil (5-FU), are widely used in cancer treatment due to their ability to inhibit RNA and DNA synthesis in cancer cells. The review by Gmeiner (2020) highlights the contributions of fluorine chemistry to the precision use of fluorinated pyrimidines in cancer therapy, emphasizing the synthesis methods, including radioactive and stable isotopes, and the insights into their mechanism of action obtained from computational and experimental studies (Gmeiner, 2020).

Benzoxaborole Compounds in Medicinal Chemistry

Benzoxaboroles are a class of boron-heterocyclic compounds that have found applications across a broad spectrum of medicinal chemistry due to their unique physicochemical and drug-like properties. They have been instrumental in the discovery of new classes of anti-bacterial, anti-fungal, anti-protozoal, anti-viral, and anti-inflammatory agents. Nocentini, Supuran, and Winum (2018) provide a comprehensive review of the patent literature and chemistry literature from 2010–2018, covering the therapeutic options of benzoxaborole derivatives. This includes their role in treating onychomycosis and atopic dermatitis, with several compounds in various phases of clinical trials, highlighting the electron-deficient nature of the boron atom in benzoxaboroles as key to their mechanism of action (Nocentini et al., 2018).